Cas no 2171262-41-0 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171262-41-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5951484
• PubChem ID: 165456845
• Update Time: 2025-06-29

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• (3S)-3-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1576352
• EN300-1576351
• EN300-1576353
• 2171262-41-0
• (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid

• Inchi： 1S/C24H26N2O5/c1-14(10-22(27)28)25-23(29)15-11-16(12-15)26-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t14-,15?,16?/m0/s1
• InChI Key： OERIAIMHJKUASH-FHERZECASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(N[C@@H](C)CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid: A Comprehensive Overview

The compound (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, with the CAS number 2171262-41-0, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during the synthesis process. This feature has made the compound particularly useful in the construction of bioactive peptides and proteins with high precision. Researchers have demonstrated that the use of this compound can significantly improve the yield and purity of peptide products, which is critical for downstream applications in drug development.

The cyclobutane ring in the structure introduces unique steric and electronic properties, which can influence the overall conformation and activity of the molecule. This structural feature has been exploited in the design of cyclic peptides with enhanced stability and bioavailability. Recent advancements in computational chemistry have enabled researchers to predict the optimal conformations of this compound, facilitating its application in rational drug design.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in medicinal chemistry. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures. Recent research has focused on its application in the development of small-molecule inhibitors targeting key enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders.

The synthesis of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques has been instrumental in obtaining the desired enantiomeric form, which is critical for ensuring biological activity. Recent innovations in asymmetric catalysis have further streamlined the synthesis process, making it more efficient and scalable.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided valuable insights into its molecular structure and stability under various conditions. The data obtained from these studies have been instrumental in optimizing storage conditions and ensuring the long-term stability of the compound.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as a key intermediate in peptide synthesis has made it a valuable asset for researchers working on custom peptide libraries. Furthermore, its potential as a lead compound in drug discovery programs has been recognized by several pharmaceutical companies, leading to increased demand for this molecule.

Looking ahead, ongoing research aims to explore new synthetic routes for this compound that are more environmentally friendly and cost-effective. The development of green chemistry methodologies could significantly reduce the environmental footprint associated with its production. Additionally, efforts are being made to investigate its biological activity in greater depth, with particular focus on its interactions with cellular targets and its potential for therapeutic intervention.

In conclusion, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid stands out as a versatile and valuable molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute even more significantly to the field of medicinal chemistry.